Cas no 116177-96-9 (1,2,4-Triazine, 5-ethoxy-3,6-diphenyl-)

• Product Name: 1,2,4-Triazine, 5-ethoxy-3,6-diphenyl-
• CAS No: 116177-96-9
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 1205595
• Update Time: 2024-08-02

1,2,4-Triazine, 5-ethoxy-3,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-ethoxy-3,6-diphenyl-

• Inchi： 1S/C17H15N3O/c1-2-21-17-15(13-9-5-3-6-10-13)19-20-16(18-17)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• InChI Key： XPBCAOWJISZUGU-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=C(OCC)N=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 277.12165

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Melting Point: 101-103 °C
• Boiling Point: 457.0±37.0 °C(Predicted)
• PSA: 47.9
• pka: 1.82±0.63(Predicted)